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Compound of Interest

Compound Name: FISONATE

Cat. No.: B1148438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

FISONATE, also known as Crufomate. Adherence to these procedures is essential for ensuring

a safe laboratory environment and minimizing risk of exposure.

Immediate Safety Information
FISONATE (Crufomate) is an organophosphate insecticide that is harmful if swallowed,

inhaled, or absorbed through the skin. It can cause serious eye irritation. The commercial

product is often a yellow oil, while in its pure form, it is a white crystalline solid. It is crucial to

handle this compound with appropriate personal protective equipment in a well-ventilated area,

away from ignition sources.

Quantitative Exposure Data
A summary of key quantitative safety data for FISONATE (Crufomate) is provided below. This

information is critical for risk assessment and for ensuring that handling procedures and

engineering controls are adequate.
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Parameter Value Species Reference

Occupational

Exposure Limit (TLV-

TWA)

5 mg/m³ Human [1]

Lethal Dose, 50%

(LD50) Oral
770 mg/kg Rat [2]

Lethal Dose, 50%

(LD50) Dermal
2,000 mg/kg Rat [2]

Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE is the most critical barrier to preventing exposure to

FISONATE. The following table outlines the required PPE for various laboratory operations

involving this compound.
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Operation
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Low-Volume

Handling (e.g.,

weighing,

preparing

solutions in a

fume hood)

Safety glasses

with side shields

or chemical

splash goggles.

Chemical-

resistant gloves

(Nitrile,

Neoprene, or

Butyl rubber).

Double gloving is

recommended.

Lab coat.

Not generally

required if

handled in a

certified chemical

fume hood.

High-Volume

Handling or

potential for

aerosol

generation

Chemical splash

goggles and a

face shield.

Chemical-

resistant gloves

(Nitrile,

Neoprene, or

Butyl rubber).

Double gloving is

recommended.

Chemical-

resistant apron

over a lab coat.

A NIOSH-

approved

respirator with an

organic vapor

(OV) cartridge is

recommended. A

P100 particulate

filter should be

added if there is

a risk of aerosol

or dust

generation.[3]

Spill Cleanup

Chemical splash

goggles and a

face shield.

Heavy-duty

chemical-

resistant gloves

(e.g., Butyl

rubber over

Nitrile).

Chemical-

resistant suit or

coveralls.

A NIOSH-

approved full-

face respirator

with an organic

vapor (OV)

cartridge and

P100 particulate

filter.

Note on Glove Selection: While specific breakthrough time data for FISONATE on various

glove materials is not readily available, Nitrile, Neoprene, and Butyl rubber are generally

recommended for handling organophosphate pesticides.[4] It is crucial to inspect gloves for any

signs of degradation or damage before and during use. Change gloves frequently, and

immediately if contamination is suspected.
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Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling

FISONATE in a laboratory setting, from preparation to post-handling procedures.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Review Safety Data Sheet (SDS) for FISONATE

Ensure fume hood is certified and operational

Gather all necessary PPE

Prepare spill kit and waste containers

Don appropriate PPE

Proceed to handling

Conduct all work within the fume hood

Weigh and prepare FISONATE solutions

Clearly label all containers

Decontaminate work surfaces

Experiment complete

Segregate and label waste for disposal

Doff and dispose of single-use PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling FISONATE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1148438?utm_src=pdf-body-img
https://www.benchchem.com/product/b1148438?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of FISONATE and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Labeling
All waste contaminated with FISONATE must be segregated from general laboratory waste.

This includes:

Solid Waste: Contaminated gloves, bench paper, pipette tips, and empty containers.

Liquid Waste: Unused solutions and solvent rinses.

All waste containers must be clearly labeled as "Hazardous Waste - FISONATE (Crufomate)"

and include the date of accumulation.

Disposal Methodology
Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., acetone or

methanol).[5][6] The rinsate should be collected and disposed of as hazardous liquid waste.

Puncture the container to prevent reuse.

Solid Waste: Place all contaminated solid waste in a designated, sealed, and labeled

hazardous waste container.

Liquid Waste: Collect all liquid waste in a sealed, labeled, and compatible hazardous waste

container.

Final Disposal: All FISONATE waste must be disposed of through a licensed hazardous

waste disposal company, in accordance with local, state, and federal regulations.[6][7]

Incineration is a common disposal method for organic pesticides.[5]

The following decision tree provides a logical flow for the disposal of materials contaminated

with FISONATE.
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Material Contaminated with FISONATE

Is the waste liquid?

Is it an empty container?

No

Collect in labeled liquid hazardous waste container

Yes

Collect in labeled solid hazardous waste container

No

Triple rinse with appropriate solvent

Yes

Dispose through licensed hazardous waste vendor

Collect rinsate as liquid hazardous waste

Puncture and dispose of container as solid waste

Click to download full resolution via product page

Caption: FISONATE Waste Disposal Decision Tree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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